Cas no 1797708-70-3 (1-methanesulfonyl-4-[3-(pyridin-2-yloxy)benzoyl]piperazine)

• Product Name: 1-methanesulfonyl-4-[3-(pyridin-2-yloxy)benzoyl]piperazine
• CAS No: 1797708-70-3
• MF: C₁₇H₁₉N₃O₄S
• MW: 361.415462732315
• CID: 5374479
• Update Time: 2025-10-28

1-methanesulfonyl-4-[3-(pyridin-2-yloxy)benzoyl]piperazine Chemical and Physical Properties

Names and Identifiers

• [4-(Methylsulfonyl)-1-piperazinyl][3-(2-pyridinyloxy)phenyl]methanone
• 1-methanesulfonyl-4-[3-(pyridin-2-yloxy)benzoyl]piperazine

• Inchi： 1S/C17H19N3O4S/c1-25(22,23)20-11-9-19(10-12-20)17(21)14-5-4-6-15(13-14)24-16-7-2-3-8-18-16/h2-8,13H,9-12H2,1H3
• InChI Key： FERRTWGTRDVYCV-UHFFFAOYSA-N
• SMILES： C(N1CCN(S(C)(=O)=O)CC1)(C1=CC=CC(OC2=NC=CC=C2)=C1)=O

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 572.5±60.0 °C(Predicted)
• pka: 2.98±0.12(Predicted)

Additional information on 1-methanesulfonyl-4-[3-(pyridin-2-yloxy)benzoyl]piperazine

1-Methanesulfonyl-4-[3-(Pyridin-2-Yloxy)Benzoyl]Piperazine: A Comprehensive Overview

The compound with CAS No. 1797708-70-3, commonly referred to as 1-methanesulfonyl-4-[3-(pyridin-2-yloxy)benzoyl]piperazine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This molecule is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which serves as a versatile scaffold for various bioactive compounds.

The methanesulfonyl group attached to the piperazine ring introduces a sulfonamide functionality, which is known for its ability to enhance solubility and stability in biological systems. This feature makes the compound an attractive candidate for medicinal chemistry research, particularly in the design of kinase inhibitors and other therapeutic agents.

The pyridin-2-yloxy substituent present in the molecule adds an aromatic heterocyclic moiety, which can contribute to both electronic and steric effects. This group is often associated with increased lipophilicity and improved binding affinity to target proteins, making it a valuable component in drug design.

Recent studies have highlighted the potential of 1-methanesulfonyl-4-[3-(pyridin-2-yloxy)benzoyl]piperazine as a lead compound for the development of novel anti-cancer agents. Researchers have demonstrated that this compound exhibits selective inhibitory activity against certain kinases involved in cell proliferation and survival pathways.

In addition to its pharmacological applications, this compound has also been explored for its role in chemical synthesis as an intermediate in the construction of more complex molecules. Its modular structure allows for easy functionalization, enabling chemists to tailor its properties for specific applications.

The synthesis of 1-methanesulfonyl-4-[3-(pyridin-2-yloxy)benzoyl]piperazine typically involves multi-step reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. These steps are carefully optimized to ensure high yields and purity, which are critical for downstream applications.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into its molecular structure and conformational properties, which are essential for understanding its biological activity.

Looking ahead, the continued exploration of 1-methanesulfonyl-4-[3-(pyridin-2-yloxy)benzoyl]piperazine holds promise for advancing our understanding of its mechanistic roles in cellular processes and for identifying new therapeutic strategies. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial drug discovery efforts.